BENGHE Foundational & Exploratory

Check Availability & Pricing

Oleyl benzoate CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Oleyl benzoate

Cat. No.: B1252080

An In-depth Technical Guide to Oleyl Benzoate for Researchers and Drug Development
Professionals

Oleyl benzoate, systematically known as (Z)-octadec-9-enyl benzoate, is an ester of oleyl
alcohol and benzoic acid. This document provides a comprehensive overview of its chemical
properties, synthesis, and potential applications, with a focus on its relevance to the fields of
research, science, and drug development.

Chemical and Physical Properties

Oleyl benzoate is characterized by the following molecular identifiers and properties. The
guantitative data are summarized in Table 1 for clarity and ease of comparison.

Property Value Source
Systematic Name (2)-octadec-9-enyl benzoate N/A
Molecular Formula C25H4002 [1]
Molecular Weight 372.59 g/mol Calculated
CAS Number Not explicitly found in searches  N/A

Table 1: Physicochemical Properties of Oleyl Benzoate
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Synthesis of Oleyl Benzoate

The synthesis of oleyl benzoate typically involves the esterification of oleyl alcohol with
benzoic acid or its derivatives. A general experimental protocol for this reaction is outlined
below.

Experimental Protocol: Fischer Esterification of Oleyl
Alcohol and Benzoic Acid

Objective: To synthesize oleyl benzoate through acid-catalyzed esterification.
Materials:

e Oleyl alcohol

e Benzoic acid

 Sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

 Rotary evaporator

Reflux apparatus with a Dean-Stark trap

Procedure:

In a round-bottom flask, combine equimolar amounts of oleyl alcohol and benzoic acid.

Add toluene to dissolve the reactants.

Carefully add a catalytic amount of concentrated sulfuric acid.

Assemble the reflux apparatus with the Dean-Stark trap.
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o Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-
Stark trap.

» Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

 Allow the reaction mixture to cool to room temperature.

e Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acidic
catalyst, followed by washing with water.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the toluene using a rotary evaporator to yield the crude
oleyl benzoate.

e The product can be further purified by vacuum distillation or column chromatography.

Caption: Synthesis workflow for oleyl benzoate via Fischer esterification.

Applications in Research and Drug Development

Alkyl benzoates, as a class of compounds, are utilized in various industrial and commercial
products, including cosmetics, as fragrance ingredients, emollients, and preservatives.[2] In the
context of drug development, esters are frequently employed as prodrugs to enhance the
bioavailability of a parent drug by increasing its lipophilicity. While specific research on oleyl
benzoate in drug delivery is not widely documented in the provided search results, its chemical
nature suggests potential utility in this area.

The long oleyl chain significantly increases the lipophilicity of the benzoate moiety. This
property could be exploited in the design of drug delivery systems, such as lipid nanopatrticles
or self-emulsifying drug delivery systems (SEDDS), to improve the solubility and absorption of
poorly water-soluble drugs.

Caption: Conceptual use of oleyl benzoate in enhancing drug delivery.

Safety and Toxicology
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Specific toxicological data for oleyl benzoate were not found. However, a safety assessment of
alkyl benzoates as a group for use in cosmetics concluded that they are safe in the present
practices of use and concentration.[2] The assessment noted that benzoic acid and the
component alcohols of the tested benzoates were not found to be reproductive or
developmental toxicants, are not genotoxic in most assays, and are not carcinogenic.[2] It is
important to note that any new application, particularly in pharmaceuticals, would require a
thorough toxicological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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